N-(cyanomethyl)-N-cyclopropyl-4-(pyridin-3-yloxy)benzamide

• IUPAC Name: N-(cyanomethyl)-N-cyclopropyl-4-pyridin-3-yloxybenzamide
• InChI: InChI=1S/C17H15N3O2/c18-9-11-20(14-5-6-14)17(21)13-3-7-15(8-4-13)22-16-2-1-10-19-12-16/h1-4,7-8,10,12,14H,5-6,11H2
• InChI Key: NUDNLOKNNDNQPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC#N)C(=O)C2=CC=C(C=C2)OC3=CN=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

“N-(cyanomethyl)-N-cyclopropyl-4-(pyridin-3-yloxy)benzamide” is a complex organic compound. It contains a benzamide group, which is often found in various pharmaceuticals due to its bioactivity. The compound also has a pyridinyl group attached to the benzamide via an ether linkage, which could potentially contribute to its reactivity or biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy and mass spectrometry. These techniques would provide information about the arrangement of atoms in the molecule and the types of functional groups present.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The benzamide and ether groups might be sites of reactivity. Additionally, the cyanomethyl group could potentially undergo reactions involving the cyano group.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, and stability could be determined through experimental testing. The compound’s properties would be influenced by its functional groups and molecular structure.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many benzamide derivatives have biological activity and are used in pharmaceuticals. The compound’s mechanism of action could be determined through biological testing and analysis.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through specific testing. It’s important to handle all chemical compounds with appropriate safety precautions until their properties are well-known.

Future Directions

Future research could involve further synthesis optimization, detailed characterization, and exploration of potential applications. This could include testing for biological activity and potential use in pharmaceuticals.